3,5-dimethyl-N-4-morpholinylbenzamide

• IUPAC Name: 3,5-dimethyl-N-morpholin-4-ylbenzamide
• InChI: InChI=1S/C13H18N2O2/c1-10-7-11(2)9-12(8-10)13(16)14-15-3-5-17-6-4-15/h7-9H,3-6H2,1-2H3,(H,14,16)
• InChI Key: CUWRVMRVZLSKPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NN2CCOCC2)C
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

3,5-Dimethyl-N-4-morpholinylbenzamide is a benzamide derivative characterized by a central benzene ring substituted with methyl groups at the 3- and 5-positions and a morpholinyl group attached to the amide nitrogen. This structure confers unique electronic and steric properties, making it a compound of interest in medicinal chemistry and materials science.

Comparison with Similar Compounds

Structural Comparison

The compound’s closest analogs include benzamide derivatives with variations in substituents, such as morpholino-triazine hybrids (e.g., N-(2-(dimethylamino)ethyl)-4-(3-(4-(4,6-dimorpholino-1,3,5-triazin-2-yl)phenyl)ureido)-N-methylbenzamide from ) and simpler benzamides with alternative amine substituents (e.g., pyrolidinyl or piperazinyl groups). Key structural differences include:

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Synthesis Yield (Typical)
3,5-Dimethyl-N-4-morpholinylbenzamide	Benzamide	3,5-dimethyl; N-morpholinyl	~262.3*	N/A†
Compound 30 ()	Benzamide-triazine	4-(4,6-dimorpholino-triazinyl)phenylureido; N-methyl-N-(dimethylaminoethyl)	~784.9	50%

*Calculated based on molecular formula.

Key Observations :

• The morpholinyl group in 3,5-dimethyl-N-4-morpholinylbenzamide enhances solubility compared to non-polar substituents (e.g., alkyl chains) but reduces it relative to charged groups (e.g., quaternary ammonium).
• The triazine-containing analog in exhibits higher molecular complexity and weight, likely influencing bioavailability and synthetic accessibility .

Reactivity and Electronic Properties

Using conceptual density functional theory (DFT) principles (), the electronic properties of 3,5-dimethyl-N-4-morpholinylbenzamide can be inferred:

• Electrophilicity : The morpholinyl group donates electron density via its oxygen and nitrogen atoms, reducing the electrophilicity of the amide carbonyl compared to electron-withdrawing substituents (e.g., nitro groups).
• Fukui Function Analysis : The methyl groups at 3- and 5-positions create steric hindrance, directing electrophilic attacks to the para position of the benzene ring.
• Hardness/Softness : The compound’s global hardness is intermediate, suggesting balanced reactivity toward both hard (e.g., metal ions) and soft (e.g., thiols) nucleophiles .